Cas no 20731-62-8 (Sulfuric acid,thulium(3+) salt (3:2))

Thulium(III) sulfate (Tm₂(SO₄)₃) is an inorganic compound composed of thulium cations (Tm³⁺) and sulfate anions (SO₄²⁻) in a 2:3 molar ratio. This rare earth sulfate exhibits high thermal stability and solubility in water, making it suitable for specialized applications in catalysis, luminescent materials, and nuclear research. Its well-defined crystalline structure and purity are advantageous for precise chemical synthesis and spectroscopic studies. Due to thulium's unique electronic properties, the compound is also utilized in laser and optoelectronic research. Proper handling is required, as it may hydrolyze under certain conditions. The product is typically supplied as a hydrate or anhydrous form, depending on intended use.

Sulfuric acid,thulium(3+) salt (3:2) structure

20731-62-8 structure

Product Name:Sulfuric acid,thulium(3+) salt (3:2)

CAS No:20731-62-8

MF:O₁₂S₃Tm₂

MW:626.056205749512

CID:272795

PubChem ID:24880777

Update Time:2025-10-18

Sulfuric acid,thulium(3+) salt (3:2) Chemical and Physical Properties

Names and Identifiers

- Sulfuric acid,thulium(3+) salt (3:2)
- thulium(3+),trisulfate
- AC1L50UW
- AR-1L6850
- CTK3J1944
- Dithulium trisulphate
- EINECS 243-996-4
- thulium sulfate(2:3)
- Thulium(III) sulfate
- AKOS025294874
- NS00084341
- THULIUM SULFATE (TM2(SO4)3)
- DTXSID20890788
- X0HEC0BF2W
- THULIUM SESQUISULFATE
- 20731-62-8
- THULIIUM(III) SULFATE 99.99+%
- Thulium(III) sulfate, >=99.99%
- THULIUM(3+) SULFATE
- UNII-X0HEC0BF2W
- thulium(3+);trisulfate
- Thulium sulfate
- Q18210644
- NEEAOWXTIOQDFM-UHFFFAOYSA-H
- Sulfuric acid, thulium(3+) salt (3:2)
- DTXCID501031160
- MDL： MFCD00011284
- Inchi： 1S/3H2O4S.2Tm/c3*1-5(2,3)4;;/h3*(H2,1,2,3,4);;/q;;;2*+3/p-6
- InChI Key： NEEAOWXTIOQDFM-UHFFFAOYSA-H
- SMILES： [Tm+3].[Tm+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

Exact Mass: 625.7231
Monoisotopic Mass: 625.72363g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 62.2
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 266Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: solid
PSA: 240.78
Solubility: Not determined

Sulfuric acid,thulium(3+) salt (3:2) Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：36/37/38

Sulfuric acid,thulium(3+) salt (3:2) Pricemore >>

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